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Compound of Interest

Compound Name:
4-Methyl-3,3',4'-

trichlorobenzophenone

CAS No.: 951891-04-6

Cat. No.: B1359003

Get Quote

Executive Summary
4-Methyl-3,3',4'-trichlorobenzophenone is a halogenated aromatic ketone. Unlike standard

organic waste, this compound poses specific environmental risks—primarily aquatic toxicity

and persistence. Improper disposal (e.g., drain pouring or mixing with non-halogenated

solvents) can lead to severe regulatory violations (RCRA) and the formation of dioxins during

downstream thermal treatment.

Immediate Action Required:

Segregate strictly as Halogenated Organic Waste.

Prohibit drain disposal (Marine Pollutant).

Label clearly to ensure High-Temperature Incineration (>1100°C).
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Before disposal, you must understand the "Why" behind the protocols. This compound is not

just "chemical waste"; it is a precursor to potential environmental pollutants if mishandled.

Property Description Operational Implication

Chemical Class
Chlorinated Benzophenone

Derivative

High stability; resistant to

biodegradation.

Halogen Content High (3 Chlorine atoms)

Crucial: Must be incinerated at

high temperatures to prevent

dioxin/furan formation.[1]

Aquatic Toxicity
Acute/Chronic Category 1

(Likely)

Zero Tolerance for drain

disposal.

Physical State Solid (Off-white powder)
Dust control is required during

transfer/weighing.

The "Halogen Rule": In waste management, the presence of chlorine atoms dictates the

disposal path. Standard fuel-blending (used for non-halogenated solvents like acetone/ethanol)

is often unsuitable because burning chlorinated compounds at low temperatures generates

hydrochloric acid (HCl) and toxic dioxins.

Pre-Disposal: Segregation & Packaging
Effective disposal starts at the bench. You must segregate this waste stream to avoid cross-

contaminating cheaper, non-halogenated waste streams.

The Segregation Protocol
Do NOT mix this solid or its solutions with:

Non-halogenated solvents (Acetone, Methanol, Ethanol) unless necessary for cleaning.

Oxidizers (Nitric Acid, Peroxides).

Aqueous waste streams (buffers, acids).
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Reasoning: Mixing a halogenated substance with a non-halogenated solvent turns the entire

container into "Halogenated Waste," significantly increasing disposal costs and limiting

treatment options.

Workflow Visualization: Waste Segregation Logic
The following decision tree illustrates the required logic for handling this specific compound at

the bench.

Waste Generation:
4-Methyl-3,3',4'-trichlorobenzophenone

Is it Solid or Liquid?

Solid Waste

Powder/Residue

Liquid (Dissolved)

In Solution

Container Type:
Wide-Mouth HDPE Jar Solvent Type?

Halogenated Solvent Stream
(Red Tag)

DCM, Chloroform

Non-Halogenated Stream

Acetone, Ethanol

STOP: Do not mix.
Treat entire mix as Halogenated.

Contamination Risk
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Figure 1: Decision tree for segregating chlorinated benzophenone waste. Note that cross-

contamination converts non-halogenated waste into the more expensive halogenated stream.

Regulatory Classification (RCRA & EPA)
While this specific isomer may not have a unique "P" or "U" list code (unlike some specific

pesticides), it falls under strict regulatory categories based on its characteristics.

RCRA Status: If the waste passes the Toxicity Characteristic Leaching Procedure (TCLP), it

may be non-hazardous by characteristic, but industry best practice treats it as Hazardous

Waste due to aquatic toxicity.

Halogenated Solvent Rule: If dissolved in spent methylene chloride or chloroform, it adopts

the F-List codes (e.g., F002) of the solvent.

Best Practice Classification:

Waste Name: Waste Toxic Solids, Organic, N.O.S. (Contains 4-Methyl-3,3',4'-
trichlorobenzophenone).

Hazards: Toxic, Irritant.[2][3]

DOT Shipping Name (if pure): UN3077, Environmentally Hazardous Substance, Solid,

n.o.s., 9, PG III.

The Disposal Protocol (Step-by-Step)
Step 1: Accumulation

Container Selection: Use a compatible container. High-density polyethylene (HDPE) or

amber glass is recommended. Avoid metal containers if the compound is potentially acidic or

wet, to prevent corrosion.

Labeling: Apply a hazardous waste label immediately upon the first addition of waste.

Must read: "Hazardous Waste - Halogenated."[1][4]
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Constituents: List "4-Methyl-3,3',4'-trichlorobenzophenone" explicitly. Do not use

abbreviations.

Step 2: Lab Packing
For solid waste (contaminated gloves, weighing boats, pure powder):

Place items in a clear, wide-mouth jar dedicated to "Solid Halogenated Debris."

Ensure the lid is tightly sealed when not in use to prevent fugitive dust emissions.

Step 3: Final Disposal (Incineration)
This is the most critical scientific differentiator. Chlorinated aromatics have high thermal

stability.

Method:Rotary Kiln Incineration.

Requirement: The incinerator must operate at >1100°C (2000°F) with a residence time of at

least 2 seconds.

Why? Lower temperatures (standard municipal waste combustion) can cause the chlorine

atoms to rearrange with the benzene rings, synthesizing Polychlorinated Dibenzo-p-dioxins

(PCDDs)—some of the most toxic compounds known to science.

Workflow Visualization: The Incineration Pathway

Lab Accumulation
(Satellite Area)

Central Waste Storage
(90-Day Hold)

Weekly Pickup Licensed Hauler
(DOT Regulated)

Manifest Sign-off Rotary Kiln Incinerator
(Temp > 1100°C)

Feed Mechanism

Acid Gas Scrubber
(Neutralize HCl)Flue Gas

Ash Burial
(Secure Landfill)

Inert Residue

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" lifecycle. High-temperature incineration and gas scrubbing are

non-negotiable to prevent secondary pollution.
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Emergency Spill Procedures
In the event of a spill, speed and containment are vital to prevent the material from entering

drains.

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Wear nitrile gloves, safety goggles, and an N95 dust mask (or P100 respirator if fine

powder is dispersed).

Containment:

Dry Spill: Do not sweep dry. This generates dust.[5] Use a HEPA vacuum or wet-wipe

method.

Wet Spill: Cover with an inert absorbent (vermiculite or sand).[6] Do not use combustible

materials (sawdust).

Cleanup: Scoop material into a waste container. Label as "Spill Debris - Halogenated."

Decontamination: Wash the surface with a soap/water solution. Collect this rinse water—do

not flush it. It must go into the liquid halogenated waste stream.

References
US Environmental Protection Agency (EPA). (2025). Hazardous Waste Characteristics:

Toxicity and Reactivity. Retrieved from [Link]

Zero Waste Europe. (2022). Incineration and Halogenated Waste: Temperature

Requirements. Retrieved from [Link]

US EPA. (2023). Air Pollution Control Technology Fact Sheet: Thermal Incineration.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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